2-(8-(Hydroxymethyl)-3',3'-dimethyl-6-nitrospiro[chromene-2,2'-indolin]-1'-yl)ethanol

• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 2-[8-(hydroxymethyl)-3',3'-dimethyl-6-nitrospiro[chromene-2,2'-indole]-1'-yl]ethanol
• InChI: InChI=1S/C21H22N2O5/c1-20(2)17-5-3-4-6-18(17)22(9-10-24)21(20)8-7-14-11-16(23(26)27)12-15(13-25)19(14)28-21/h3-8,11-12,24-25H,9-10,13H2,1-2H3
• InChI Key: GFMQMFIDDAKUOC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2N(C13C=CC4=C(O3)C(=CC(=C4)[N+](=O)[O-])CO)CCO)C

Description

2-(8-(Hydroxymethyl)-3’,3’-dimethyl-6-nitrospiro[chromene-2,2’-indolin]-1’-yl)ethanol is a complex organic compound belonging to the spiropyran family. Spiropyrans are known for their photochromic properties, meaning they can reversibly change color upon exposure to light.

Preparation Methods

The synthesis of 2-(8-(Hydroxymethyl)-3’,3’-dimethyl-6-nitrospiro[chromene-2,2’-indolin]-1’-yl)ethanol typically involves the reaction of 1,3,3-trimethyl-2-methylene-5-nitroindoline with corresponding salicylaldehyde derivatives . The reaction conditions often include the use of solvents like ethanol and catalysts to facilitate the formation of the spiropyran structure. Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form aldehydes or carboxylic acids.

Reduction: The nitro group can be reduced to an amine group under suitable conditions.

Substitution: The hydroxyl group can participate in substitution reactions to form ethers or esters.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas with a palladium catalyst, and nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(8-(Hydroxymethyl)-3’,3’-dimethyl-6-nitrospiro[chromene-2,2’-indolin]-1’-yl)ethanol has several scientific research applications:

Chemistry: Used as a photochromic switch in molecular electronics and smart materials.

Medicine: Investigated for use in photopharmacology, where light can control the activity of the compound.

Industry: Utilized in the development of optical memory devices and sensors.

Mechanism of Action

The mechanism of action of this compound involves its photochromic properties. Upon exposure to UV light, the spiropyran form converts to the merocyanine form, which has different chemical and physical properties. This reversible isomerization can be triggered by various external stimuli, including light, temperature, and pH changes . The molecular targets and pathways involved include interactions with metal ions and changes in the dipole moment and molecular charge .

Comparison with Similar Compounds

Similar compounds include other spiropyran derivatives such as 1’,3’,3’-trimethylspiro[chromene-2,2’-indoline] derivatives . Other similar compounds include those with different substituents on the indoline or chromene rings, which can alter their photochromic properties and reactivity .